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Efficacy of PBO-Pyrethroid Nets Against Resistant
Mosquitoes

ITN Product
(Type)

Comparator
Testing
Method

Key Efficacy Findings
(Mortality)

Wash Durability & AI
Retention

| Vector Guard (alpha-cypermethrin + PBO, mosaic) [1] | Royal Sentry 2.0 (alpha-cypermethrin-only);

Olyset Plus (permethrin + PBO) [1] | Experimental hut trial (Covè, Benin); wild, pyrethroid-resistant An.

gambiae s.l. [1] | • Unwashed: 36.4% mortality • After 20 washes: 17.2% mortality • Non-inferior to

Olyset Plus [1] | • PBO retention: 83% after 20 washes • Alpha-cypermethrin retention: >94% after 20

washes [1] | | Olyset Plus (permethrin + PBO) [1] | Vector Guard; Royal Sentry 2.0 [1] | Experimental hut

trial (Covè, Benin); wild, pyrethroid-resistant An. gambiae s.l. [1] | • Unwashed: 17.5% mortality • After 20

washes: 8.7% mortality [1] | • PBO retention: 40.2% after 20 washes • Permethrin retention: 69.6% after

20 washes [1] | | Olyset Plus (Operational Use) [2] | Pyrethroid-only nets; Interceptor G2 | Durability

monitoring (Mozambique); bioassays with pyrethroid-resistant An. gambiae s.l. (Akron strain) [2] | • 6

months: 73% of nets met WHO efficacy threshold • 24 months: 40% of nets met WHO efficacy threshold

[2] | • PBO content: Degraded substantially; residual level was 8% of baseline at 24 months [2] | |

PermaNet 3.0 (deltamethrin + PBO) [3] | Untreated net; IRS interventions | Experimental hut trial (Covè,
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Benin); wild, pyrethroid-resistant An. gambiae s.l. [3] | • Alone: 22-26% mortality • With Pirimiphos-

methyl IRS: 55-59% mortality (antagonistic interaction) [3] | Information not specified in the provided

search results |

Detailed Experimental Protocols

The data in the table above were generated using standardized entomological testing methods. Here are the

details of the key protocols:

Experimental Hut Trials

This method evaluates an intervention's performance under semi-natural conditions against wild, free-flying

mosquitoes.

Hut Design: West African-style huts (e.g., at the CREC/LSHTM station in Covè, Benin) with openings
(e.g., baffled eave gaps) that allow mosquitoes to enter freely. Window traps capture exiting

mosquitoes [1] [3].
Procedure: Each hut is assigned a treatment (e.g., a specific type of net). A human sleeper occupies

the hut overnight. In the morning, mosquitoes are collected from the room and traps [1].
Primary Endpoints:

Mortality: The proportion of collected mosquitoes that are dead after a 24-hour holding period
[1].

Blood-Feeding Inhibition: The reduction in the rate of blood-fed mosquitoes compared to the
control hut with an untreated net [1].

Analysis: Outcomes are compared between treatments to establish superiority or non-inferiority,
often following WHO guidelines [1].

Cone and Tunnel Bioassays

These are more controlled laboratory tests used to assess the bioefficacy of net samples.

WHO Cone Bioassay: A plastic cone is fixed on a net sample, and a specified number of mosquitoes

are introduced into the cone for a timed exposure (e.g., 3 minutes). After exposure, mosquitoes are
held for 24 hours to record mortality [2].
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WHO Tunnel Test: A glass or acrylic tunnel is divided by a net sample. Mosquitoes are released on

one side, and a host (like a guinea pig) is placed on the other. The test runs for specific hours, after
which mortality and blood-feeding rates are measured. This assesses the net's barrier and killing

effects [2].

Susceptibility and Synergist Bioassays

These tests characterize the resistance profile of the local mosquito population.

WHO Tube Test: Mosquitoes are exposed to insecticide-impregnated papers at a discriminating
concentration for 1 hour. Knockdown is recorded, and mortality is assessed after 24 hours [1] [4].

Synergist Assays (PBO Assay): Mosquitoes are pre-exposed to PBO (e.g., 4%) for 1 hour before
being exposed to the pyrethroid. A significant increase in mortality after PBO pre-exposure indicates

that metabolic resistance (mediated by P450 enzymes) is a major mechanism [1] [5].

The workflow below summarizes the process of evaluating a new PBO net, from initial testing to regulatory

assessment.
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Key Entomological Outcomes
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Key Factors Influencing PBO Net Efficacy

Research indicates that the performance of PBO nets is not uniform and is influenced by several critical

factors:

Resistance Mechanisms: PBO primarily inhibits cytochrome P450 enzymes. Its synergy is most

effective where this metabolic resistance is dominant. In areas where target-site resistance (kdr
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mutations) is the primary mechanism with little metabolic involvement, PBO's ability to restore

pyrethroid susceptibility is limited [1] [4].
Net Design and Durability: The "mosaic" design of some nets (like Vector Guard, with PBO only on

the roof) and the wash resistance of the insecticide and synergist are crucial. Faster loss of PBO
compared to the pyrethroid, as seen with Olyset Plus, can lead to a rapid decline in performance [1]

[2].
Intervention Interactions: Combining PBO nets with certain IRS insecticides can be

counterproductive. Antagonism has been observed with pirimiphos-methyl IRS because PBO
inhibits the P450 enzymes needed to activate this pro-insecticide [3].

The diagram below illustrates how different resistance mechanisms in mosquitoes affect the efficacy of PBO.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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